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Compound of Interest

Compound Name: 1-Ethynylcyclohexene

Cat. No.: B1205888

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides a comprehensive overview of the safety
precautions for 1-Ethynylcyclohexene, a reactive alkyne commonly used in organic synthesis.
Adherence to these guidelines is crucial for minimizing risks and ensuring a safe laboratory
environment.

Hazard Identification and Classification

1-Ethynylcyclohexene is classified as a hazardous substance with the following primary
concerns:

o Flammability: It is a flammable liquid and vapor.[1][2][3] Vapors may form explosive mixtures
with air and can travel to an ignition source and flash back.[4]

o Skin and Eye Irritation: The compound causes skin irritation and serious eye irritation.[1][2]
» Respiratory Irritation: It may cause respiratory tract irritation.[1][2]

Quantitative Data Summary

A summary of the key physical and chemical properties of 1-Ethynylcyclohexene is presented
in the table below for easy reference.
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Property Value Source
Molecular Formula CsHaio [1]
Molecular Weight 106.17 g/mol [2]

Boiling Point 148-151 °C 516171181
Density 0.903 g/mL at 25 °C 516171181
Flash Point 29 °C (84.2 °F) - closed cup [2][8]
Storage Temperature 2-8°C [2][8]

Experimental Protocols for Safe Handling
The following protocols are designed to minimize exposure and mitigate risks during the
handling and use of 1-Ethynylcyclohexene.

3.1. Engineering Controls and Personal Protective Equipment (PPE)

e Ventilation: Always handle 1-Ethynylcyclohexene in a well-ventilated area.[4][5][9] Use of a
chemical fume hood is strongly recommended to control vapor exposure.

e Eye and Face Protection: Wear chemical safety goggles or glasses with side-shields
conforming to EN166 or NIOSH standards.[4][5][9]

» Skin Protection: Wear impervious clothing and appropriate protective gloves to prevent skin
contact.[4][5][9] Inspect gloves prior to use and dispose of contaminated gloves properly.

o Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection may not be necessary.[4] However, if ventilation is inadequate or for spill
response, a NIOSH-approved respirator with an appropriate cartridge for organic vapors
should be used.[9]

3.2. Safe Handling and Storage Procedures

e Grounding and Bonding: To prevent static discharge, which can ignite flammable vapors,
ensure that all containers and receiving equipment are properly grounded and bonded during
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transfer.[3][4][5][10]

« Ignition Sources: Keep the compound away from heat, sparks, open flames, and other
ignition sources.[3][4][5][10] "No smoking" policies should be strictly enforced in areas where
it is handled.[3][4][5]

e Tools and Equipment: Use non-sparking tools and explosion-proof electrical and ventilating
equipment.[3][4][5][10]

o Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[3][4][5]
The recommended storage temperature is between 2-8°C.[2][8]

3.3. Emergency Procedures

» In Case of Fire: Use carbon dioxide (CO3z), dry chemical powder, or foam to extinguish fires.
[4] Water spray can be used to cool closed containers.[4]

o Accidental Release: In the event of a spill, remove all sources of ignition.[4] Absorb the spill
with an inert material such as sand, silica gel, or universal binder and place it in a suitable,
closed container for disposal.[4]

o First Aid:

o Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial
respiration. Seek medical attention.[5]

o Skin Contact: Immediately remove all contaminated clothing and rinse the skin with plenty
of water.[4][5] If skin irritation occurs, get medical advice.[4][5]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.[4][5]

o Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Logical Workflow for Safe Handling
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The following diagram illustrates the logical workflow for ensuring safety when working with 1-
Ethynylcyclohexene.
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Caption: Workflow for Safe Handling of 1-Ethynylcyclohexene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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